Cas no 1704086-34-9 (1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine
• CAS No: 1704086-34-9
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6306046
• PubChem ID: 117432907
• Update Time: 2025-07-23

1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine
• 1704086-34-9
• EN300-1920602

• Inchi： 1S/C12H15BrFN/c13-10-6-9(7-11(14)8-10)12(15)4-2-1-3-5-12/h6-8H,1-5,15H2
• InChI Key： ISVDGSSIVAZHOU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine (CAS No. 1704086-34-9)

1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1704086-34-9, features a unique structural combination of a cyclohexylamine core substituted with a bromo-fluorophenyl group. Its molecular formula, C₁₂H₁₅BrFN, highlights its halogen-rich composition, which is increasingly sought after in drug discovery for its ability to modulate biological activity. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological disorders and metabolic diseases.

The growing demand for fluorinated compounds in medicinal chemistry has placed 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine at the forefront of innovation. Fluorine atoms, known for their electronegativity, enhance the compound's bioavailability and metabolic stability—a key consideration in modern drug design. Recent studies suggest its potential application in developing selective enzyme inhibitors, particularly for kinases involved in inflammatory pathways. This aligns with current industry trends favoring targeted therapies with reduced side effects.

From a synthetic chemistry perspective, the bromo-fluorophenyl moiety offers versatile reactivity for cross-coupling reactions, making this compound valuable for structure-activity relationship (SAR) studies. Its cyclohexylamine component contributes to conformational rigidity, a desirable trait for improving receptor binding affinity. Laboratories frequently employ this compound in high-throughput screening platforms to identify lead compounds for various therapeutic areas, including oncology and CNS disorders.

Environmental and regulatory considerations surrounding halogenated compounds have prompted extensive research into the biodegradation pathways of molecules like 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine. Advanced oxidation processes and microbial degradation methods are being explored to address sustainability concerns in chemical manufacturing. The compound's physicochemical properties—including its logP value and hydrogen bonding capacity—are frequently analyzed using computational chemistry tools, reflecting the pharmaceutical industry's shift toward AI-driven molecular design.

Quality control protocols for CAS 1704086-34-9 typically involve HPLC purity analysis and mass spectrometry characterization. The compound's stability under various pH conditions and thermal profiles are critical parameters for formulation scientists. Recent patent literature reveals innovative applications of this amine derivative in photoaffinity labeling techniques, enabling researchers to map drug-protein interactions with unprecedented precision.

Market analysts note increasing interest in 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine from contract research organizations specializing in fragment-based drug discovery. Its balanced molecular weight and favorable Lipinski rule compliance make it particularly attractive for hit-to-lead optimization campaigns. The compound's commercial availability through specialty chemical suppliers has expanded significantly, with cGMP-grade options now entering the market to meet preclinical development requirements.

Emerging applications in material science have also been reported, where researchers utilize the compound's aromatic-halogen interactions for designing molecularly imprinted polymers. These developments intersect with nanotechnology trends, particularly in creating selective sensors for biomedical diagnostics. The compound's spectroscopic fingerprints (characteristic NMR and IR signals) are well-documented in analytical databases, facilitating its identification in complex matrices.

Ongoing structure optimization efforts focus on creating derivatives of 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine with improved blood-brain barrier penetration. Computational modeling suggests strategic modifications to the cyclohexane ring could enhance CNS bioavailability—a hot topic in neuropharmacology circles. These developments are closely monitored by investors tracking the central nervous system drug market, projected to exceed $100 billion by 2028.

Safety assessments of this compound follow standard OECD guidelines for chemical substances, with particular attention to its environmental persistence profile. The scientific community continues to investigate its metabolic fate using advanced LC-MS/MS techniques, generating data crucial for regulatory submissions. These studies often compare its properties with structurally similar bioisosteres to establish structure-toxicity relationships.

The synthesis of 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine typically involves multi-step organic transformations, with recent literature emphasizing catalytic asymmetric methods to access enantiomerically pure forms. Process chemists are optimizing routes to improve atom economy and reduce hazardous byproducts, reflecting the industry's commitment to green chemistry principles. These advancements are particularly relevant given increasing regulatory scrutiny on synthetic methodologies.

In analytical applications, this compound serves as a valuable reference standard for method development in chiral separations. Its distinct UV absorption characteristics make it suitable for detector calibration in pharmaceutical quality control laboratories. Research consortia are actively sharing characterization data through open-access platforms to accelerate collaborative drug discovery efforts.

The crystallographic analysis of 1-(3-bromo-5-fluorophenyl)cyclohexan-1-amine reveals interesting packing motifs influenced by halogen bonding interactions—a subject of intense study in crystal engineering. These structural insights inform the design of co-crystals with improved physicochemical properties, an area gaining traction in formulation science. Patent activity suggests proprietary crystal forms may offer competitive advantages in specific applications.

Looking ahead, the compound's versatility positions it as a key player in emerging precision medicine approaches. Its modular structure allows for strategic modifications to tailor pharmacokinetic profiles, addressing the pharmaceutical industry's need for patient-specific therapies. Continuous improvements in synthetic accessibility and purification technologies are expected to further elevate its importance in medicinal chemistry pipelines worldwide.